Cas no 103232-24-2 (3-Cyclopentene-1,2-diol,5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)-, [1S-(1a,2a,5b)]- (9CI))

• Product Name: 3-Cyclopentene-1,2-diol,5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)-, [1S-(1a,2a,5b)]- (9CI)
• CAS No: 103232-24-2
• MF: C₁₁H₁₁ClN₄O₃
• MW: 282.683040857315
• CID: 215394
• PubChem ID: 3035481
• Update Time: 2025-04-19

3-Cyclopentene-1,2-diol,5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)-, [1S-(1a,2a,5b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopentene-1,2-diol,5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)-, [1S-(1a,2a,5b)]- (9CI)
• (1S,2R,5R)-5-(6-chloropurin-9-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• 6-chloroneplanocin
• (1S,2R,5R)-5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)cyclopent-3-ene-1,2-diol
• 3-Cyclopentene-1,2-diol, 5-(6-chloro-9H-purin-9-yl)-3-(hydroxymethyl)-, (1S-(1alpha,2alpha,5beta))-
• DTXSID20145705
• 103232-24-2

• Inchi： 1S/C11H11ClN4O3/c12-10-7-11(14-3-13-10)16(4-15-7)6-1-5(2-17)8(18)9(6)19/h1,3-4,6,8-9,17-19H,2H2/t6-,8-,9+/m1/s1
• InChI Key： QHILTTBFPUOZHJ-VDAHYXPESA-N
• SMILES： ClC1C2=C(N=CN=1)N(C=N2)[C@@H]1C=C(CO)[C@H]([C@H]1O)O

Computed Properties

• Exact Mass: 282.05213
• Monoisotopic Mass: 282.0519679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.29